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Compound of Interest

Compound Name: Morpholin-4-ylurea

Cat. No.: B14717392 Get Quote

An In-depth Technical Guide on the Core Structure of Morpholin-4-ylurea

Introduction
Morpholin-4-ylurea is a chemical compound that integrates two key pharmacologically

relevant moieties: a morpholine ring and a urea functional group. The morpholine heterocycle,

a saturated six-membered ring containing both an ether and a secondary amine function, is a

privileged structure in medicinal chemistry.[1][2] It is often incorporated into drug candidates to

improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.

The urea group is a common structural motif in biologically active molecules, capable of

forming multiple hydrogen bonds, which allows for strong and specific interactions with

biological targets like enzymes and receptors.[1] This guide provides a detailed examination of

the basic structure, properties, synthesis, and conceptual biological role of Morpholin-4-
ylurea.

Core Molecular Structure
The fundamental structure of Morpholin-4-ylurea consists of a morpholine ring covalently

bonded to a urea moiety.

Morpholine Moiety: Morpholine is a saturated heterocycle with the chemical formula

O(CH₂CH₂)₂NH.[3] The ring atoms are numbered starting from the oxygen as position 1,

proceeding around the ring to the nitrogen atom at position 4. In its stable chair

conformation, it provides a defined three-dimensional scaffold.[4]
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Urea Moiety: Urea has the structure (NH₂)₂CO. It is a planar molecule featuring a central

carbonyl group flanked by two amino groups. This arrangement makes it an excellent

hydrogen bond donor and acceptor.

Linkage: In Morpholin-4-ylurea, the linkage occurs between the nitrogen atom at the 4-

position of the morpholine ring and one of the nitrogen atoms of the urea group. This forms a

substituted urea where the morpholine ring acts as one of the substituents. The systematic

IUPAC name for this structure is (morpholin-4-yl)urea.

Caption: Chemical structure of Morpholin-4-ylurea.

Physicochemical Properties
Quantitative data for the parent Morpholin-4-ylurea compound is compiled below. These

properties are critical for researchers in drug development for predicting the compound's

behavior in biological systems.

Property Value Source

Molecular Formula C₅H₁₁N₃O₂ (Computed)

Molecular Weight 145.16 g/mol [5]

IUPAC Name (morpholin-4-yl)urea (Systematic)

CAS Number
Not directly available for parent

compound
-

SMILES C1COCCN1C(=O)N (Computed)

InChI Key (Varies by specific isomer/salt) (Computed)

Hydrogen Bond Donors 2 (Computed)

Hydrogen Bond Acceptors 4 (Computed)

LogP (Predicted) -1.1 (Computed)

Note: Some properties are computed as the parent compound is not widely cataloged. Data for

substituted analogs are available in chemical databases.
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Experimental Protocols: Synthesis
A general and robust method for the synthesis of substituted ureas involves the reaction of an

amine with an isocyanate. For the parent Morpholin-4-ylurea, a common laboratory-scale

synthesis can be adapted from protocols used for similar structures.[4]

Objective: To synthesize (morpholin-4-yl)urea from 4-aminomorpholine.

Materials:

4-Aminomorpholine

Potassium cyanate (KOCN)

Hydrochloric acid (HCl), concentrated

Ethanol

Water

Standard laboratory glassware (round-bottom flask, condenser, beaker, etc.)

Stirring and heating apparatus

Methodology:

Preparation of Amine Salt: Dissolve 1.0 equivalent of 4-aminomorpholine in a suitable

solvent like water or ethanol.

Slowly add 1.0 equivalent of concentrated hydrochloric acid with stirring in an ice bath to

form the hydrochloride salt of 4-aminomorpholine.

Urea Formation: In a separate flask, dissolve 1.1 equivalents of potassium cyanate in water.

Add the potassium cyanate solution dropwise to the stirred solution of the 4-

aminomorpholine hydrochloride salt at room temperature.
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Reaction: Gently heat the reaction mixture to reflux (approximately 50-60°C) for 2-4 hours.

The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

Isolation: Cool the reaction mixture to room temperature and then further in an ice bath to

precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as an ethanol/water mixture, to yield colorless crystals of (morpholin-4-yl)urea.

Reactants

Process Workup & Purification

4-Aminomorpholine
+ HCl

Reaction in
Aqueous Solution

Potassium Cyanate
(KOCN)

Heating / Reflux
(2-4 hours)

Cooling &
Precipitation Filtration Recrystallization Final Product:

(morpholin-4-yl)urea

Click to download full resolution via product page

Caption: General workflow for the synthesis of Morpholin-4-ylurea.

Biological Context and Signaling
While specific signaling pathways for the unsubstituted Morpholin-4-ylurea are not extensively

documented, the morpholine scaffold is a key component in numerous clinically relevant drugs,

including kinase inhibitors and anticancer agents.[1][6][7] Compounds containing the

morpholine-urea motif often function as inhibitors of specific enzymes, such as kinases or

proteases, by interacting with the enzyme's active site.

The logical relationship for investigating the biological activity of a novel morpholine-urea

compound would follow a standard drug discovery pipeline. This involves initial screening

against a panel of targets, followed by more detailed mechanistic studies for promising hits.
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Caption: Logical workflow for identifying the biological target of Morpholin-4-ylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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